Cas no 5630-83-1 (acetoxymethyltriethoxysilane)

Acetoxymethyltriethoxysilane is a versatile organosilane compound characterized by its dual functional groups: an acetoxymethyl moiety and triethoxysilyl group. This structure enables its use as a coupling agent, crosslinker, or surface modifier in polymer and material science applications. The compound reacts with hydroxyl-bearing substrates, forming stable bonds that enhance adhesion, hydrophobicity, or compatibility in hybrid systems. Its ethoxy groups facilitate hydrolysis and condensation under mild conditions, while the acetoxymethyl group offers reactive sites for further functionalization. Applications include coatings, adhesives, and composites, where improved interfacial properties and durability are required. The compound’s balanced reactivity and stability make it suitable for both industrial and research-oriented processes.
acetoxymethyltriethoxysilane structure
acetoxymethyltriethoxysilane structure
Product Name:acetoxymethyltriethoxysilane
CAS No:5630-83-1
MF:C9H20O5Si
MW:236.337604522705
MDL:MFCD00270955
CID:945204
PubChem ID:11528804
Update Time:2025-06-07

acetoxymethyltriethoxysilane Chemical and Physical Properties

Names and Identifiers

    • acetoxymethyltriethoxysilane
    • (ACETOXYMETHYLTRIETHOXYSILANE )
    • triethoxysilylmethyl acetate
    • (Acetoxymethyl)triethoxysilan
    • (triethoxysilyl)methyl acetate
    • (Triethoxysilyl)methylacetat
    • acryloxymethyltriethoxysilane
    • Essigsaeure-(triethoxysilyl)-methylester
    • methanol,1-(triethoxysilyl)-,acetate
    • AB 110784
    • ACETOXYMETHYLTRIETHOXYSILANE?
    • 5630-83-1
    • MFCD00270955
    • CSDVDSUBFYNSMC-UHFFFAOYSA-N
    • SCHEMBL76913
    • DTXSID40468089
    • triethoxysilylmethylacetate
    • DB-253708
    • MDL: MFCD00270955
    • Inchi: 1S/C9H20O5Si/c1-5-12-15(13-6-2,14-7-3)8-11-9(4)10/h5-8H2,1-4H3
    • InChI Key: CSDVDSUBFYNSMC-UHFFFAOYSA-N
    • SMILES: [Si](COC(C)=O)(OCC)(OCC)OCC

Computed Properties

  • Exact Mass: 236.10800
  • Monoisotopic Mass: 236.10800027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 9
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.042 g/cm3 (25 ºC)
  • Boiling Point: 106 ºC (15 Torr)
  • Flash Point: 72.2±18.2 ºC,
  • Refractive Index: 1.4092
  • Solubility: Slightly soluble (1.4 g/l) (25 º C),
  • PSA: 53.99000
  • LogP: 1.55540

acetoxymethyltriethoxysilane Security Information

  • Hazardous Material transportation number:UN 1993
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36/37/39
  • Risk Phrases:R36/37/38
  • TSCA:No

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acetoxymethyltriethoxysilane Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:5630-83-1)ACETOXYMETHYLTRIETHOXYSILANE
Order Number:sfd15899
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
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Suzhou Senfeida Chemical Co., Ltd
(CAS:5630-83-1)ACETOXYMETHYLTRIETHOXYSILANE
sfd15899
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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